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For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical appearance and related
properties of the deuterated compound N-(2,4-Dimethylphenyl)formamide-d9. This
information is critical for its proper identification, handling, and use in research and
development settings.

Physical Appearance

N-(2,4-Dimethylphenyl)formamide-d9 is a stable, isotope-labeled form of N-(2,4-
Dimethylphenyl)formamide. Its physical appearance is consistently reported as a white to off-
white solid[1]. The non-deuterated analog, N-(2,4-Dimethylphenyl)formamide, is similarly
described as an off-white to pale pink solid[2]. The solid form is the expected state of this
compound under standard laboratory conditions.

Quantitative Physical and Chemical Data

The following table summarizes the key physical and chemical properties of N-(2,4-
Dimethylphenyl)formamide-d9 and its non-deuterated counterpart for comparative purposes.
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N-(2,4-
: . N-(2,4-

Property Dimethylphenyl)formamide . .

. Dimethylphenyl)formamide
Physical State White to off-white solid[1] Off-white to pale pink solid[2]
Molecular Formula CoH2D9NO[1] CoH11NO[2]
Molecular Weight 158.25 g/mol [1] 149.19 g/mol [2][3]
Melting Point 113-115 °C[1] 114-118 °C[2][3]

- Slightly soluble in dimethyl N
Solubility ) No specific data found
sulfoxide and methanol[1]

Methodological Considerations

The determination of the physical properties outlined above, such as appearance and melting
point, typically involves standard analytical chemistry techniques.

 Visual Inspection: The color and state (e.g., crystalline, powder) are determined through
direct visual observation under controlled lighting conditions.

o Melting Point Analysis: The melting point range is determined using a calibrated melting point
apparatus, which provides a precise measure of the temperature at which the solid
transitions to a liquid.

Detailed experimental protocols for these standard procedures are widely available in
laboratory reference manuals and are not specific to this compound.

Logical Relationships and Workflows

While the user requested diagrams for signaling pathways or experimental workflows, these
are not applicable to the description of a compound's physical appearance. The physical
properties are inherent characteristics of the molecule and are determined through direct
measurement rather than complex biological or chemical pathways.

For clarity, a simple logical diagram illustrating the relationship between the compound and its
observed properties is provided below.
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Figure 1: Relationship between the compound and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b13432968/docs?utm_src=pdf-body-img#technical-guide-physical-properties-of-n-2-4-dimethylphenyl-formamide-d9
https://www.benchchem.com/product/b13432968?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s13958949
https://www.benchchem.com/product/b130673
https://www.sigmaaldrich.com/HK/zh/product/aldrich/592587
https://www.benchchem.com/product/b13432968/docs#technical-guide-physical-properties-of-n-2-4-dimethylphenyl-formamide-d9
https://www.benchchem.com/product/b13432968/docs#technical-guide-physical-properties-of-n-2-4-dimethylphenyl-formamide-d9
https://www.benchchem.com/product/b13432968/docs#technical-guide-physical-properties-of-n-2-4-dimethylphenyl-formamide-d9
https://www.benchchem.com/product/b13432968/docs#technical-guide-physical-properties-of-n-2-4-dimethylphenyl-formamide-d9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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